Cas no 556805-27-7 (4-{2-Cyano-3-[4-(trifluoromethyl)phenyl]prop-2-enamido}benzoic acid)

• Product Name: 4-{2-Cyano-3-[4-(trifluoromethyl)phenyl]prop-2-enamido}benzoic acid
• CAS No: 556805-27-7
• MF: C₁₈H₁₁F₃N₂O₃
• MW: 360.286754846573
• CID: 6340556
• PubChem ID: 92330909
• Update Time: 2025-05-24

4-{2-Cyano-3-[4-(trifluoromethyl)phenyl]prop-2-enamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 556805-27-7
• EN300-26582186
• 4-[[(Z)-2-Cyano-3-[4-(trifluoromethyl)phenyl]prop-2-enoyl]amino]benzoic acid
• 4-{2-cyano-3-[4-(trifluoromethyl)phenyl]prop-2-enamido}benzoic acid
• Z44345941
• 4-{2-Cyano-3-[4-(trifluoromethyl)phenyl]prop-2-enamido}benzoic acid

• Inchi： 1S/C18H11F3N2O3/c19-18(20,21)14-5-1-11(2-6-14)9-13(10-22)16(24)23-15-7-3-12(4-8-15)17(25)26/h1-9H,(H,23,24)(H,25,26)/b13-9-
• InChI Key： SJMNCFKFPOSNRG-LCYFTJDESA-N
• SMILES： FC(C1C=CC(/C=C(/C#N)\C(NC2C=CC(C(=O)O)=CC=2)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 360.07217670g/mol
• Monoisotopic Mass: 360.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-{2-Cyano-3-[4-(trifluoromethyl)phenyl]prop-2-enamido}benzoic acid

Introduction to 4-{2-Cyano-3-[4-(trifluoromethyl)phenyl]prop-2-enamido}benzoic acid (CAS No. 556805-27-7)

4-{2-Cyano-3-[4-(trifluoromethyl)phenyl]prop-2-enamido}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 556805-27-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzoic acid core appended with a cyano-substituted prop-2-enamido group and a trifluoromethylphenyl moiety, exhibits a unique structural framework that positions it as a promising candidate for further biochemical and pharmacological exploration.

The structural complexity of 4-{2-Cyano-3-[4-(trifluoromethyl)phenyl]prop-2-enamido}benzoic acid arises from its multifaceted functional groups. The benzoic acid moiety is well-documented for its role in various biological processes, including enzyme inhibition and receptor binding. The cyano group introduces a polar character, enhancing solubility in polar solvents while also participating in hydrogen bonding interactions. Meanwhile, the prop-2-enamido group adds an amide functionality, which is frequently exploited in drug design due to its ability to form hydrogen bonds and interact with biological targets. The presence of the trifluoromethylphenyl substituent further modulates the electronic properties of the molecule, potentially influencing its metabolic stability and binding affinity.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting enzymes involved in inflammatory and immunological pathways. Among these, proteases such as cyclooxygenase (COX) and lipoxygenase (LOX) have been extensively studied for their roles in pain and inflammation. The unique structural features of 4-{2-Cyano-3-[4-(trifluoromethyl)phenyl]prop-2-enamido}benzoic acid suggest that it may interact with such enzymes, either directly or indirectly, by modulating the activity of key signaling molecules.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. Computational modeling studies have shown that the trifluoromethylphenyl group can effectively occupy hydrophobic pockets within protein active sites, while the cyano and amide groups can engage in specific hydrogen bonding interactions. This dual functionality makes 4-{2-Cyano-3-[4-(trifluoromethyl)phenyl]prop-2-enamido}benzoic acid an attractive candidate for developing novel therapeutics with improved selectivity and efficacy.

Recent advancements in chemical biology have enabled high-throughput screening techniques that allow researchers to rapidly assess the biochemical activity of small molecules. Preliminary experiments with 4-{2-Cyano-3-[4-(trifluoromethyl)phenyl]prop-2-enamido}benzoic acid have revealed promising interactions with certain protease enzymes, suggesting its potential utility in modulating inflammatory responses. Further investigation into its mechanism of action could uncover novel therapeutic strategies for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

The synthesis of 4-{2-Cyano-3-[4-(trifluoromethyl)phenyl]prop-2-enamido}benzoic acid presents both challenges and opportunities for synthetic chemists. The incorporation of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. However, modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have made it possible to construct complex molecular architectures with high precision. These advances not only facilitate the preparation of this compound but also provide insights into potential synthetic routes for related molecules.

In conclusion, 4-{2-Cyano-3-[4-(trifluoromethyl)phenyl]prop-2-enamido}benzoic acid (CAS No. 556805-27-7) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at modulating inflammatory pathways. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.